
physical and chemical properties of iodine
monochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B123800 Get Quote

Iodine Monochloride: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of iodine monochloride (ICl). The information is tailored for researchers,

scientists, and professionals in drug development, with a focus on quantitative data,

experimental methodologies, and key applications.

Physical Properties
Iodine monochloride is an interhalogen compound that exists as a reddish-brown solid or

liquid at room temperature.[1][2] It is a dense compound with a pungent odor.[1][3] Notably,

iodine monochloride exists in two polymorphic forms, α-ICl and β-ICl, which differ in their

crystalline structure and melting points.[4][5] The α-form consists of black needles that are red

by transmitted light, while the β-form is composed of black platelets that appear red-brown

under transmitted light.[4][6]

Table 1: Quantitative Physical Properties of Iodine Monochloride
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Property Value Notes

Molecular Formula ICl [4]

Molar Mass 162.35 g/mol [4][7]

Appearance Reddish-brown solid or liquid [1][4]

Melting Point
α-form: 27.2 °C (81.0 °F; 300.3

K)[4][5]

Exists as black needles (red by

transmitted light)[4][6]

β-form: 13.9 °C (57.0 °F; 287.0

K)[4][5]

Exists as black platelets (red-

brown by transmitted light)[4]

[6]

Boiling Point 97.4 °C (207.3 °F; 370.5 K) [4][8]

Density 3.10 g/cm³ at 29 °C [3][9]

3.24 g/mL at 25 °C [7]

Solubility

Soluble in alcohol, ether,

carbon disulfide, acetic acid,

and acetone.[3][10]

Reacts with water.[3][4]

Crystal Structure α-form: Zig-zag chains[4]

β-form: Monoclinic, space

group P2₁/c, arranged in zig-

zag chains[4][11]

Dipole Moment ~1.2 D [5]

Chemical Properties and Reactivity
Iodine monochloride is a reactive compound due to the polar nature of the I-Cl bond, arising

from the difference in electronegativity between iodine and chlorine.[4] This polarity makes it a

source of electrophilic iodine (I⁺).[4]

Reactivity with Water: Iodine monochloride reacts with water, undergoing hydrolysis to form

hydrochloric acid, iodine, and iodic acid.[4] The reaction can be represented by the following

equations:
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2ICl + 2H₂O → 2HCl + I₂ + H₂O₂

5ICl + 3H₂O → 5HCl + HIO₃ + 2I₂[4]

Reactivity with Metals and Organic Materials: It is corrosive to metals and tissues.[3][9] Iodine
monochloride reacts vigorously with many organic materials and rubber.[3] It can cause

inflammation and blistering upon skin contact.[12]

Use in Organic Synthesis: Iodine monochloride is a valuable reagent in organic synthesis,

primarily used for iodination and halogenation reactions.[13][14] It can be used for the

controlled iodination of alkenes, alkynes, and aromatic systems.[13]

Addition to Alkenes: It adds across double bonds in alkenes to produce chloro-iodo alkanes.

[4]

Aromatic Iodination: It serves as a source of electrophilic iodine for the synthesis of aromatic

iodides.[4]

Cleavage of C-Si Bonds: Iodine monochloride is also capable of cleaving carbon-silicon

bonds.[4]

Experimental Protocols
Synthesis of Iodine Monochloride
A common laboratory method for the synthesis of iodine monochloride involves the direct

combination of elemental iodine and chlorine gas.

Methodology:

Place a known quantity of iodine crystals into a reaction flask.

Pass dry chlorine gas through the flask containing the iodine. The chlorine gas is typically

dried by bubbling it through concentrated sulfuric acid.

The reaction is exothermic and produces a brown vapor of iodine monochloride, which is

then collected as a dark brown liquid.
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To prevent the formation of iodine trichloride (ICl₃), the molar ratio of iodine to chlorine

should be maintained at 1:1. Excess chlorine will lead to the formation of the trichloride in a

reversible reaction: ICl + Cl₂ ⇌ ICl₃.[4][14]
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Caption: Workflow for the synthesis of iodine monochloride.

Determination of Iodine Value (Wijs Method)
Iodine monochloride is a key component of Wijs' solution, which is used to determine the

iodine value of fats and oils. The iodine value is a measure of the degree of unsaturation in

fatty acids.[15]

Methodology:

A known weight of the fat or oil sample is dissolved in a non-polar solvent like carbon

tetrachloride or chloroform.

A measured excess of Wijs' solution (iodine monochloride in glacial acetic acid) is added to

the sample solution.

The mixture is kept in the dark for a specified period (e.g., 30 minutes) to allow the iodine
monochloride to react with the double bonds in the unsaturated fatty acids.

After the reaction is complete, an excess of potassium iodide (KI) solution is added. The

unreacted iodine monochloride reacts with KI to liberate iodine.

The liberated iodine is then titrated with a standardized solution of sodium thiosulfate

(Na₂S₂O₃) using a starch indicator.
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A blank titration is performed under the same conditions without the fat or oil sample.

The iodine value is calculated based on the difference between the blank and the sample

titrations.

Start Dissolve Fat/Oil Sample
in Solvent

Add Excess
Wijs' Solution (ICl) React in Dark Add Excess KI Solution Titrate with Std. Na₂S₂O₃

using Starch Indicator

Calculate Iodine Value

Perform Blank Titration

End

Click to download full resolution via product page

Caption: Experimental workflow for the Wijs method.

Applications in Drug Development and Research
Iodine monochloride's reactivity makes it a valuable tool in various research and development

applications, particularly in the pharmaceutical industry.

Synthesis of Pharmaceutical Intermediates: It is used in halogenation reactions to synthesize

various drug molecules and intermediates.[2][16] Its regioselectivity in these reactions allows

for precise control over the incorporation of halogen atoms into complex molecules.[2]

Radiolabeling of Proteins: Iodine monochloride is utilized to introduce radioactive isotopes

of iodine (like ¹²⁵I) into proteins for use in radioimmunoassays and other biological studies.

[15][17]

Antimicrobial Agent: Due to its ability to penetrate bacterial cells, iodine monochloride has

applications as an antimicrobial agent and disinfectant.[3][16]
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Caption: Key applications of iodine monochloride.

Safety and Handling
Iodine monochloride is a corrosive and hazardous substance that requires careful handling.

[1][3] It is a strong irritant to the skin, eyes, and respiratory system.[8][12] Personal protective

equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this

chemical.[1] It should be stored in a cool, dry, and well-ventilated area, away from water and

incompatible materials such as metals and organic compounds.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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